Cas no 2228534-06-1 (2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene)

• Product Name: 2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene
• CAS No: 2228534-06-1
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5985754
• PubChem ID: 165976792
• Update Time: 2025-05-26

2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene
• 2228534-06-1
• EN300-1992119

• Inchi： 1S/C12H15ClO2/c1-8-5-10(14-3)12(9(2)7-13)11(6-8)15-4/h5-6H,2,7H2,1,3-4H3
• InChI Key： SIOJXKNOJYHBBU-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C(=CC(C)=CC=1OC)OC

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene

2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene: A Comprehensive Overview

2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene, identified by the CAS number 2228534-06-1, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of aromatic compounds, characterized by its benzene ring with multiple substituents. The presence of a chlorinated propenyl group, methoxy groups, and a methyl group introduces diverse functional groups that contribute to its chemical reactivity and potential uses.

The molecular structure of 2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene is notable for its substituted benzene ring. The benzene ring is substituted at positions 1, 3, and 5 with methoxy (-OCH₃), another methoxy group, and a methyl (-CH₃) group, respectively. Additionally, the compound features a 3-chloropropenyl group attached at position 2 of the benzene ring. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its chemical behavior in reactions.

Recent studies have highlighted the potential of this compound in the field of aromatic chemistry. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents. The presence of the chlorinated propenyl group makes it a valuable precursor for reactions involving nucleophilic substitution or addition. Furthermore, the methoxy groups enhance the compound's solubility in polar solvents, making it suitable for various organic synthesis applications.

In terms of synthesis, 2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene can be prepared through a multi-step process involving Friedel-Crafts alkylation or acylation followed by substitution reactions. The exact synthetic pathway depends on the availability of starting materials and desired product purity. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

The application of this compound extends beyond organic synthesis. It has been investigated for its potential as a building block in the development of agrochemicals and specialty chemicals. Its unique structure allows for selective reactivity under specific reaction conditions, making it an attractive candidate for tailored chemical transformations. Moreover, ongoing research into its photochemical properties suggests possible applications in light-sensitive materials and sensors.

From a toxicological perspective, understanding the safety profile of CAS No. 2228534-06-1 is crucial for its industrial use. Preliminary studies indicate that exposure to this compound should be managed according to standard occupational health guidelines due to its potential irritant properties. Further research is required to fully assess its long-term effects on human health and the environment.

In conclusion, 2-(3-chloroprop-1-en-2-yl)-1,3-dimethoxy-5-methylbenzene, with its CAS number 2228534-06-1, represents a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and material science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.